3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione

• IUPAC Name: 3-[(3-fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C12H13FN2O2/c1-12(2)10(16)15(11(17)14-12)7-8-4-3-5-9(13)6-8/h3-6H,7H2,1-2H3,(H,14,17)
• InChI Key: YSDYDCGJNCXHPV-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC2=CC(=CC=C2)F)C
• Molecular Formula: C12H13FN2O2
• Molecular Weight: 236.24 g/mol

Description

3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione, also known as FMI, is a compound that has gained attention in the scientific community due to its potential applications in various fields. FMI is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 263.28 g/mol.

Mechanism of Action

The mechanism of action of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione is still under investigation. However, it is believed that 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione acts by inhibiting the activity of certain enzymes or receptors in the body. This inhibition leads to the modulation of various cellular pathways, resulting in the observed biological effects.
Biochemical and Physiological Effects:
3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione exhibits potent anti-inflammatory and antioxidant activities. 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has also been shown to inhibit the growth of various cancer cell lines, indicating its potential as an anticancer agent. Furthermore, 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione in lab experiments is its high purity and solubility in organic solvents. This allows for easy handling and manipulation of the compound. However, one of the limitations of using 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione in lab experiments is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the research and development of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione. One potential direction is the investigation of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione as a potential drug candidate for the treatment of various diseases. Another direction is the development of new synthetic methods for the preparation of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione and its derivatives. Additionally, the investigation of the mechanism of action of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione and its derivatives could lead to the development of new therapeutic targets. Finally, the use of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione as a precursor for the synthesis of functional materials could lead to the development of new materials with unique properties.
Conclusion:
In conclusion, 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione is a compound that has gained attention in the scientific community due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione have been discussed in this paper. Further research and development of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione could lead to the discovery of new therapeutic agents and functional materials.

Synthesis Methods

The synthesis of 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione involves the reaction of 3-fluorobenzylamine with 5,5-dimethyl-1,3-cyclohexanedione in the presence of a catalytic amount of acetic acid. The reaction is carried out in refluxing ethanol, and the resulting product is purified by recrystallization from ethanol.

Scientific Research Applications

3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has also been used as a building block in organic synthesis, allowing for the synthesis of various complex molecules. In materials science, 3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been investigated for its potential use as a precursor for the synthesis of functional materials.